Cas no 1183948-13-1 (2-(4-Bromo-1h-pyrazol-1-yl)-5-fluorobenzaldehyde)

• Product Name: 2-(4-Bromo-1h-pyrazol-1-yl)-5-fluorobenzaldehyde
• CAS No: 1183948-13-1
• MF: C₁₀H₆BrFN₂O
• MW: 269.069844722748
• CID: 5693928
• PubChem ID: 61035018
• Update Time: 2023-10-14

2-(4-Bromo-1h-pyrazol-1-yl)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292815
• CS-0350037
• 2-(4-BROMO-1H-PYRAZOL-1-YL)-5-FLUOROBENZALDEHYDE
• 1183948-13-1
• SCHEMBL15332939
• Benzaldehyde, 2-(4-bromo-1H-pyrazol-1-yl)-5-fluoro-
• 2-(4-Bromo-1h-pyrazol-1-yl)-5-fluorobenzaldehyde

• Inchi： 1S/C10H6BrFN2O/c11-8-4-13-14(5-8)10-2-1-9(12)3-7(10)6-15/h1-6H
• InChI Key： ZYHJGBKDFGNOFQ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=CC(=CC=1C=O)F

Computed Properties

• Exact Mass: 267.96475g/mol
• Monoisotopic Mass: 267.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 361.7±37.0 °C(Predicted)
• pka: -1.83±0.10(Predicted)